2-[Tert-butyl(methyl)amino]ethyl 4-methylbenzoate

• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 2-[tert-butyl(methyl)amino]ethyl 4-methylbenzoate
• InChI: InChI=1S/C15H23NO2/c1-12-6-8-13(9-7-12)14(17)18-11-10-16(5)15(2,3)4/h6-9H,10-11H2,1-5H3
• InChI Key: SEMAEFNFZGCVNU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)OCCN(C)C(C)(C)C

Description

2-[Tert-butyl(methyl)amino]ethyl 4-methylbenzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is commonly used in laboratory experiments as a reagent and has shown promising results in several scientific studies.

Scientific Research Applications

2-[Tert-butyl(methyl)amino]ethyl 4-methylbenzoate has several scientific research applications. It is commonly used as a reagent in organic synthesis and drug discovery. This compound has shown promising results in the synthesis of novel compounds with potential therapeutic applications. It has also been used in the development of new drugs for the treatment of various diseases such as cancer and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 2-[Tert-butyl(methyl)amino]ethyl 4-methylbenzoate is not well understood. However, it is believed to act as a nucleophile and a Lewis base, which makes it useful in various organic reactions. It has also been shown to have potential as a chiral auxiliary in asymmetric synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have low toxicity and is generally considered safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[Tert-butyl(methyl)amino]ethyl 4-methylbenzoate in laboratory experiments is its versatility. It can be used in various organic reactions and has shown promising results in the synthesis of novel compounds. Another advantage is its low toxicity, which makes it safe for use in laboratory experiments.
However, there are also some limitations to using this compound in laboratory experiments. One limitation is its high cost, which can make it difficult to obtain in large quantities. Another limitation is its limited solubility in some solvents, which can make it challenging to use in certain reactions.

Future Directions

There are several future directions for the use of 2-[Tert-butyl(methyl)amino]ethyl 4-methylbenzoate in scientific research. One direction is the development of new synthetic methods for the compound, which could make it more accessible and cost-effective. Another direction is the exploration of its potential as a chiral auxiliary in asymmetric synthesis. Additionally, further studies are needed to better understand its mechanism of action and potential applications in drug discovery.
Conclusion
In conclusion, this compound is a versatile compound with potential applications in various fields, including organic synthesis and drug discovery. Its mechanism of action is not well understood, but it has shown promising results in laboratory experiments. While there are some limitations to its use in laboratory experiments, its low toxicity and versatility make it a valuable reagent for scientific research. Further studies are needed to explore its potential applications and develop new synthetic methods for the compound.

Synthesis Methods

2-[Tert-butyl(methyl)amino]ethyl 4-methylbenzoate can be synthesized using various methods. One of the most common methods involves the reaction of 4-methylbenzoic acid with tert-butyl(methyl)amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then treated with ethyl chloroformate to obtain this compound.